Cas no 140156-27-0 (Xanthosine,1-(1-propenyl)-, (Z)- (9CI))

• Product name: Xanthosine,1-(1-propenyl)-, (Z)- (9CI)
• CAS No: 140156-27-0
• MF: C₁₃H₁₆N₄O₆
• MW: 324.28934
• CID: 195683
• PubChem ID: 6439425

Xanthosine,1-(1-propenyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Xanthosine,1-(1-propenyl)-, (Z)- (9CI)
• 1-[(1Z)-prop-1-en-1-yl]xanthosine
• 1-Allylxanthosine
• Xanthosine, 1-(1-propenyl)-, (Z)-
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-[(Z)-prop-1-enyl]-3H-purine-2,6-dione
• 140156-27-0

• Inchi： InChI=1S/C13H16N4O6/c1-2-3-16-11(21)7-10(15-13(16)22)17(5-14-7)12-9(20)8(19)6(4-18)23-12/h2,5-6,8-9,12,18-20H,1,3-4H2,(H,15,22)/t6-,8-,9-,12-/m1/s1
• InChI Key： NNMYXNSKGHQLRZ-WOUKDFQISA-N
• SMILES： C=CCN1C(=O)NC2N([C@@H]3O[C@H](CO)[C@@H](O)[C@H]3O)C=NC=2C1=O

Computed Properties

• Exact Mass: 324.10708
• Monoisotopic Mass: 324.106984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 137

Experimental Properties

• Density: 1.8
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.766
• PSA: 137.15